molecular formula C3H7CaO6P B073322 Calcium glycerophosphate CAS No. 1336-00-1

Calcium glycerophosphate

Cat. No.: B073322
CAS No.: 1336-00-1
M. Wt: 210.14 g/mol
InChI Key: IWIRHXNCFWGFJE-UHFFFAOYSA-L
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Description

Calcium glycerophosphate is a calcium salt of glycerophosphoric acid. It is a white, fine, slightly hygroscopic powder that is used as a mineral supplement. Historically, it was sold as a nerve tonic and is now commonly added to toothpaste due to its beneficial effects on dental health .

Preparation Methods

Synthetic Routes and Reaction Conditions

One method to synthesize calcium glycerophosphate involves adding calcium chloride to water under stirring, followed by the addition of glycerophosphate. The mixture is then heated, and the pH is controlled using glutamic acid. After the reaction is complete, the solution undergoes solid-liquid separation while hot, and the this compound is obtained after drying .

Another method involves reacting glycerol, monocalcium phosphate, and phosphoric acid in an agitated reactor with a small amount of citric acid. The mixture is then diluted, filtered, concentrated, precipitated, and dried to obtain this compound with high calcium content .

Industrial Production Methods

The industrial production of this compound typically follows the synthetic routes mentioned above, with adjustments for large-scale production. The process involves simple steps, convenient operation, low cost, and safe products, making it suitable for large-scale production .

Chemical Reactions Analysis

Types of Reactions

Calcium glycerophosphate can undergo various chemical reactions, including:

    Oxidation and Reduction: These reactions are less common for this compound due to its stable structure.

    Substitution: this compound can participate in substitution reactions where the glycerophosphate group is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in reactions with this compound include acids, bases, and other salts. The conditions for these reactions typically involve controlled pH, temperature, and stirring.

Major Products Formed

The major products formed from reactions involving this compound depend on the specific reagents and conditions used. For example, reacting this compound with strong acids can produce glycerophosphoric acid and calcium salts.

Scientific Research Applications

Calcium glycerophosphate has a wide range of scientific research applications, including:

Mechanism of Action

Calcium glycerophosphate exerts its effects through several mechanisms:

Comparison with Similar Compounds

Similar Compounds

    Calcium Phosphate: Used in bone regeneration and as a dietary supplement.

    Sodium Glycerophosphate: Acts as a donor of inorganic phosphate and is used in medical applications.

    Magnesium Glycerophosphate: Used as a dietary supplement for magnesium and phosphate.

Uniqueness

Calcium glycerophosphate is unique due to its dual role as a source of both calcium and phosphate. Its ability to buffer plaque pH and promote remineralization of tooth enamel makes it particularly valuable in dental applications .

Properties

IUPAC Name

calcium;2,3-dihydroxypropyl phosphate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C3H9O6P.Ca/c4-1-3(5)2-9-10(6,7)8;/h3-5H,1-2H2,(H2,6,7,8);/q;+2/p-2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IWIRHXNCFWGFJE-UHFFFAOYSA-L
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(C(COP(=O)([O-])[O-])O)O.[Ca+2]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C3H7CaO6P
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Related CAS

57-03-4 (Parent)
Record name Calcium 1-glycerophosphate
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000126954
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Calcium glycerophosphate
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DSSTOX Substance ID

DTXSID40873179
Record name Calcium 1-glycerophosphate
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Molecular Weight

210.14 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

126-95-4, 1336-00-1, 28917-82-0, 27214-00-2
Record name Calcium 1-glycerophosphate
Source ChemIDplus
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Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Calcium glycerol phosphate
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Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Calcium glycerophosphate
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Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 1,2,3-Propanetriol, mono(dihydrogen phosphate), calcium salt (1:1)
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Record name Calcium 1-glycerophosphate
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Record name Calcium glycerophosphate
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Record name 2,3-dihydroxypropyl (dihydrogen phosphate), calcium salt
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Record name Calcium glycerol phosphate
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Record name Calcium 2,3-hydroxypropyl phosphate
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Record name CALCIUM 1-GLYCEROPHOSPHATE
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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